Cas no 1171136-44-9 (3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea)

• Product Name: 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea
• CAS No: 1171136-44-9
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 6444648
• PubChem ID: 30376169
• Update Time: 2025-06-08

3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea
• 1-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-phenethylurea
• 1-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(2-phenylethyl)urea
• F5540-0063
• AKOS024513225
• 1171136-44-9

• Inchi： 1S/C19H21N3O2/c1-22-17-9-8-16(13-15(17)7-10-18(22)23)21-19(24)20-12-11-14-5-3-2-4-6-14/h2-6,8-9,13H,7,10-12H2,1H3,(H2,20,21,24)
• InChI Key： LLQMYAGNQNPXBK-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1C)NC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea

Introduction to 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea (CAS No. 1171136-44-9)

3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea, identified by its Chemical Abstracts Service (CAS) number 1171136-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives and incorporates a fused heterocyclic system, specifically a tetrahydroquinoline core, which is known for its structural complexity and biological relevance. The presence of a methyl group at the 1-position and an oxo group at the 2-position of the tetrahydroquinoline ring introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery.

The structural framework of 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea is designed to interact with biological targets in a highly specific manner. The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, tetrahydroquinoline derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The incorporation of a phenylethyl group at the urea moiety further enhances the compound's pharmacological profile by contributing to its lipophilicity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies suggest that 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. The methyl and oxo substituents on the tetrahydroquinoline ring are critical for optimizing the binding interactions with these enzymes, thereby enhancing the compound's therapeutic efficacy.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. For instance, preliminary assays indicate that it may possess inhibitory effects on kinases and other enzymes implicated in tumor growth. The urea moiety serves as a key pharmacophore, facilitating hydrogen bonding interactions with residues in the active sites of these enzymes. Additionally, the phenylethyl group contributes to hydrophobic interactions, further stabilizing the binding complex.

The synthesis of 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex tetrahydroquinoline core efficiently. These synthetic strategies not only enhance scalability but also allow for structural modifications to fine-tune pharmacological properties.

From a medicinal chemistry perspective, the development of novel scaffolds like 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea is essential for overcoming drug resistance and improving treatment outcomes. The unique structural features of this compound make it an attractive candidate for further preclinical investigations. Researchers are exploring its potential applications in treating resistant forms of cancer and other chronic diseases where existing therapies have limitations.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the conformational dynamics and electronic properties of this compound. These studies provide insights into how structural modifications can influence biological activity, guiding the design of next-generation analogs with enhanced potency and selectivity.

Future directions in the study of 3-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yli)-l-(2 phenylethyl) urea (CAS No. 1171136449) include exploring its mechanism of action at a molecular level through X-ray crystallography and other structural biology techniques. Additionally, pharmacokinetic studies are crucial for assessing its bioavailability and metabolic fate in vivo. These experiments will provide valuable data for optimizing dosage regimens and minimizing potential side effects.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how compounds like this are identified and optimized. Predictive models can screen large chemical libraries for candidates with desired properties before experimental validation is required. This approach accelerates the development process significantly while reducing costs associated with traditional trial-and-error methods.

In conclusion, 1171136449 CAS number compound exhibits remarkable potential as a therapeutic agent due to its unique structural features, including a tetrahydroquinoline core, an oxo group,and a phenylethyl substituent on the urea moiety . Advances in synthetic chemistry,computational biology,and high-throughput screening technologies continue to drive innovation in this field, paving way new treatments against challenging diseases . Further research will elucidate full therapeutic promise , solidifying position important area modern medicinal chemistry . p >